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Compound of Interest

Compound Name: 7-Methoxynaphthalen-1-ol

Cat. No.: B027389

Abstract: This document provides an in-depth technical overview of 7-Methoxynaphthalen-1-
ol (CAS No. 67247-13-6), a key intermediate in synthetic organic chemistry. Its significance is
notably highlighted by its role as a precursor in the synthesis of pharmaceutically active
compounds like Agomelatine.[1][2][3] This guide consolidates critical information on its
nomenclature, physicochemical properties, synthesis, analytical characterization, and safe
handling protocols, tailored for researchers, chemists, and professionals in the field of drug
development.

Core Identifiers and Nomenclature

Accurate identification of chemical compounds is fundamental for scientific communication and
procurement. 7-Methoxynaphthalen-1-ol is known by several synonyms, and its core
identifiers are cataloged below for unambiguous reference.
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Identifier Type Value Source

IUPAC Name 7-methoxynaphthalen-1-ol PubChem[4]

CAS Number 67247-13-6 Sigma-Aldrich, PubChem[4]
PubChem CID 599942 PubCheml[4]

Molecular Formula C11H1002 PubCheml[4]

Molecular Weight 174.20 g/mol PubCheml[4]

InChl Key KUKIAAZDXZNNPD- Sigma-Aldrich, PubChem[4]

UHFFFAOYSA-N

_ COC1=CC2=C(C=CC=C20)C
Canonical SMILES o1 PubChem[4]

7-Methoxy-1-naphthol, 1-
Common Synonyms Hydroxy-7- PubChem[4], LookChem[1]
methoxynaphthalene

Physicochemical and Computed Properties

Understanding the physical and chemical properties of 7-Methoxynaphthalen-1-ol is crucial
for designing experiments, particularly for reaction setup, solvent selection, and purification
processes.
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Property Value Notes / Source

Solid, Pale Yellow to Yellow-

Physical Form ] Sigma-Aldrich, Guidechem|[5]
brown Solid

Melting Point 122-124 °C ChemicalBook][6]

Boiling Point (Predicted) 336.7 £ 15.0 °C at 760 mmHg LookChem([1], Chemsrc[7]

Slightly soluble in Chloroform
and Methanol. Very slightly

Solubility ] LookChem([1], Guidechem[5]
soluble in water (0.35 g/L at 25
°C).
Density (Predicted) 1.193- 1.2 g/cm3 LookChem([1], Chemsrc[7]
pKa (Predicted) 9.50 £ 0.40 LookChem[1], Guidechem][5]
LogP (XLogP3) 2.3 PubChem[4]
Topological Polar Surface Area  29.5 A2 PubCheml[4]

Synthesis and Mechanistic Considerations

7-Methoxynaphthalen-1-ol is a valuable synthetic intermediate. While multiple synthetic
routes exist for related naphthalenic structures, a common strategy involves the modification of
more readily available precursors. For instance, processes have been developed starting from
7-methoxy-naphthalen-2-ol or 7-methoxy-1-tetralone, highlighting the chemical versatility of the
naphthalene scaffold in accessing specific isomers.[2][3][8] The choice of starting material is
often dictated by cost, availability, and the number of synthetic steps required.[2][3]

The diagram below illustrates a generalized workflow for the synthesis, purification, and
characterization of a target compound like 7-Methoxynaphthalen-1-ol, emphasizing the critical
quality control checkpoints.
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Synthesis Stage

Select Starting Material

(e.q., 7-methoxy-2-naphthol)

Reagents, Catalyst

Chemical Transformation
(e.g., Isomerization, Hydroxylation)

Reaction Quenching
& Workup

Purification Stage

Solvent Extraction

Drying of Organic Layer
(e.g., Na2S04)

Column Chromatography

[Solvent Evaporation)

Spectroscopic Analysis
(NMR, MS)

Pure 7-Methoxynaphthalen-1-ol
(Verify Structure & Purity)
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Key Intermediate Final Synthesis

Y
7-Methoxynaphthalen-1-ol

Building Block Further

(Multi-step synthesis)

Active Pharmaceutical Ingredient IEPENEV Jul=a
(e.g., Agomelatine)

Simple Precursors
(.., Naphthols)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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